Cas no 69113-59-3 (3-Iodobenzonitrile)

3-Iodobenzonitrile structure
3-Iodobenzonitrile structure
Product Name:3-Iodobenzonitrile
CAS No:69113-59-3
MF:C7H4IN
MW:229.017833709717
MDL:MFCD00079762
CID:58930
PubChem ID:24877638
Update Time:2025-04-18

3-Iodobenzonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-Iodobenzonitrile
    • 1-Cyano-3-iodobenzene
    • 3-cyanophenyl iodide
    • 3-iodobenzenecarbonitrile
    • 3-iodo-benzonitrile
    • Benzonitrile,3-iodo
    • m-cyanophenyl iodide
    • m-iodobenzonitrile
    • Benzonitrile, 3-iodo-
    • 3-CYANOIODOBENZENE
    • BGARPMGQRREXLN-UHFFFAOYSA-N
    • PubChem3935
    • KSC358G7H
    • SBB055464
    • DT1969
    • WT1372
    • OR0825
    • CK2137
    • MFCD00079762
    • 3-Iodobenzonitrile, 98%
    • SCHEMBL80043
    • DTXSID20219177
    • FT-0615897
    • EN300-67481
    • CS-W010393
    • J-512698
    • A9159
    • PS-7741
    • Z57899724
    • I0660
    • 3-iodobenzenecyanide
    • AC-4098
    • SY016351
    • 69113-59-3
    • 8-Methyl-1-naphthalenemethanol
    • AKOS015853733
    • AM20041017
    • 3-Iodobenzonitrile,98%
    • DTXCID40141668
    • DB-014299
    • MDL： MFCD00079762
    • Inchi： 1S/C7H4IN/c8-7-3-1-2-6(4-7)5-9/h1-4H
    • InChI Key： BGARPMGQRREXLN-UHFFFAOYSA-N
    • SMILES： IC1=CC=CC(C#N)=C1

Computed Properties

  • Exact Mass: 228.93900
  • Monoisotopic Mass: 228.939
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 135
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 23.8
  • Surface Charge: 0
  • Tautomer Count: nothing

Experimental Properties

  • Color/Form: Solids
  • Density: 1.9100
  • Melting Point: 38.0 and le 42.0 deg-C
  • Boiling Point: 260.1℃ at 760 mmHg
  • Flash Point: Degrees Fahrenheit:230°F
    Degrees Celsius:110°C
  • Refractive Index: 1.66
  • PSA: 23.79000
  • LogP: 2.16288
  • Solubility: Not determined.
  • Sensitiveness: Light Sensitive

3-Iodobenzonitrile Security Information

3-Iodobenzonitrile Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

3-Iodobenzonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
529036-1G
3-Iodobenzonitrile
 69113-59-3
1g
 ¥228.23 2023-12-05
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
529036-10G
3-Iodobenzonitrile
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 ¥1381.11 2023-12-05
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
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 ￥912.00 2022-01-10
TRC
I689568-100mg
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 $ 52.00 2023-09-07
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250mg
 $ 64.00 2023-09-07
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I689568-500mg
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500mg
 $ 75.00 2023-09-07
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 $ 75.00 2022-06-04
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
I68100-5g
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5g
 ¥30.0 2023-09-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
I68100-1g
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 ¥23.0 2023-09-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
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 69113-59-3 98%
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 ¥116.0 2023-09-07

3-Iodobenzonitrile Production Method

3-Iodobenzonitrile Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:69113-59-3)3-Iodobenzonitrile
Order Number:sfd17764
Stock Status:in Stock
Quantity:200KG
Purity:99%
Pricing Information Last Updated:Friday, 19 July 2024 14:38
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:69113-59-3)3-Iodobenzonitrile
Order Number:A9159
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 12:57
Price ($):433.0
Email:sales@amadischem.com

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Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:69113-59-3)3-Iodobenzonitrile
sfd17764
Purity:99%
Quantity:200KG
Price ($):Inquiry
Email
Amadis Chemical Company Limited
(CAS:69113-59-3)3-Iodobenzonitrile
A9159
Purity:99%
Quantity:500g
Price ($):433.0
Email